Cas no 1000018-60-9 (Methyl (2-hydroxybenzoyl)imidoformate)

• Product Name: Methyl (2-hydroxybenzoyl)imidoformate
• CAS No: 1000018-60-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2131388
• PubChem ID: 26966721
• Update Time: 2025-05-25

Methyl (2-hydroxybenzoyl)imidoformate Chemical and Physical Properties

Names and Identifiers

• Methyl (2-hydroxybenzoyl)imidoformate
• AKOS026675497
• 1000018-60-9
• methyl N-(2-hydroxybenzoyl)carboximidate
• PS-4856
• (E)-(methyl N-[(E)-2-hydroxybenzoyl]carboximidate)
• Methanimidic acid, N-(2-hydroxybenzoyl)-, methyl ester
• methyl N-(2-hydroxybenzoyl)methanimidate
• N-(Methoxymethylene)salicylamide
• AKOS030253659
• (E)-(methylN-[(E)-2-hydroxybenzoyl]carboximidate)

• Inchi： 1S/C9H9NO3/c1-13-6-10-9(12)7-4-2-3-5-8(7)11/h2-6,11H,1H3/b10-6+
• InChI Key： PZHHJDXZNQZUSW-UXBLZVDNSA-N
• SMILES： OC1C=CC=CC=1C(/N=C/OC)=O

Computed Properties

• Exact Mass: 179.058243g/mol
• Monoisotopic Mass: 179.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.17g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 58.9Ų

Additional information on Methyl (2-hydroxybenzoyl)imidoformate

Comprehensive Analysis of Methyl (2-hydroxybenzoyl)imidoformate (CAS No. 1000018-60-9): Properties, Applications, and Industry Insights

Methyl (2-hydroxybenzoyl)imidoformate (CAS No. 1000018-60-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester-imidate derivative combines a 2-hydroxybenzoyl moiety with a methyl imidoformate group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel enzyme inhibitors and catalysts.

The compound's structural features make it valuable for chemo-selective reactions, a topic frequently searched in academic databases. Its ortho-hydroxy aromatic component enables metal coordination, while the imidoformate group participates in nucleophilic substitutions—properties aligning with current trends in green chemistry and atom-economical synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers investigating structure-activity relationships.

Industrial interest in Methyl (2-hydroxybenzoyl)imidoformate connects to broader discussions about sustainable synthetic intermediates. Patent literature reveals its utility in creating biodegradable polymers and photoactive materials, addressing frequent searches about eco-friendly alternatives in material science. The compound's stability under physiological pH conditions (5.5-7.4) also makes it relevant for drug delivery system research, a trending topic in pharmaceutical forums.

From a regulatory perspective, CAS No. 1000018-60-9 complies with major chemical inventories (REACH, TSCA) without restriction flags—a key consideration for manufacturers seeking globally compliant intermediates. Its thermal decomposition profile (>200°C) meets safety standards for industrial scale-up, addressing common queries about process safety in fine chemical production. Recent studies highlight its potential in asymmetric catalysis, particularly for constructing chiral centers in complex molecules.

The synthesis of Methyl (2-hydroxybenzoyl)imidoformate typically involves esterification of salicyloyl derivatives under controlled conditions—a process optimized for minimal byproduct formation. This aligns with industry demand for high-yield synthetic routes, a frequent search term among process chemists. Analytical data shows characteristic IR absorption at 1720 cm^-1 (C=O stretch) and 1650 cm^-1 (C=N), important markers for quality control laboratories.

Emerging applications include its use as a ligand precursor in transition metal complexes for homogeneous catalysis systems. This connects to growing interest in energy-efficient catalytic processes, as seen in recent conference proceedings. The compound's solubility profile (soluble in DMSO, methanol; sparingly soluble in water) makes it suitable for diverse reaction media—a practical consideration often queried by formulation scientists.

Storage recommendations for CAS No. 1000018-60-9 emphasize protection from moisture at 2-8°C, with demonstrated stability for ≥24 months under these conditions. Such data responds to frequent quality assurance inquiries about chemical shelf life. The compound's low volatility (vapor pressure <0.01 mmHg at 25°C) further enhances its handling safety profile.

Current research explores modifications of the imidoformate group to develop tailored molecular scaffolds—a hot topic in medicinal chemistry circles. Computational studies predict favorable binding interactions with biological targets, particularly enzymes containing zinc finger domains. These findings position the compound as valuable for rational drug design approaches.

In material science applications, the 2-hydroxybenzoyl component enables UV-absorbing properties, relevant to photostabilizer development for polymers. This addresses industry needs for light-stable materials in packaging and coatings. The compound's fluorescence characteristics (λ_em 420 nm) also suggest potential in sensor technologies.

Quality specifications for Methyl (2-hydroxybenzoyl)imidoformate typically include ≤0.5% residual solvents (by GC) and ≥99.0% purity (by HPLC), meeting GMP standards for pharmaceutical intermediates. These parameters respond to frequent procurement queries about technical grade vs. purified forms. The compound's crystalline form (melting point 89-92°C) facilitates purification through recrystallization.

Environmental fate studies indicate ready biodegradability under OECD 301 test conditions—an important consideration for green chemistry metrics. This data connects to increasing regulatory focus on benign by design compounds. The compound's low bioaccumulation potential (log P ~1.8) further supports its sustainability profile.

Future research directions may explore its click chemistry applications or use in dynamic covalent chemistry systems—topics gaining traction in synthetic methodology publications. The compound's balanced lipophilicity also suggests potential for prodrug development, particularly for poorly soluble APIs.